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Compound of Interest

Compound Name: BC11-38

Cat. No.: B1667834

Essential Safety and Handling Guide for BC11-38

This document provides immediate, essential safety, handling, and disposal information for
BC11-38, a selective phosphodiesterase (PDE) 11 inhibitor. The following procedures are
designed to ensure the safe handling of this compound by researchers, scientists, and drug
development professionals in a laboratory setting.

Physicochemical and Biological Data

The following table summarizes the key quantitative data for BC11-38.
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Property Value Reference

6,7-Dihydro-3-phenyl-2-
Chemical Name (propylthio)thieno[3,2-
d]pyrimidin-4(3H)one

CAS Number 686770-80-9 [1]
Molecular Formula C15H16N20S2 [1]
Molecular Weight 304.43 g/mol [1]
Purity >98%

ICso for PDE11 0.28 uM [1][2]
ICso for PDE1-10 >100 uM [1]12]
Solubility - Soluble to 100 mM in DMSO-

Soluble to 20 mM in ethanol

+4°C or -20°C (stored under
Storage Temperature ] [1]
nitrogen)

Operational Plan: Safe Handling and Disposal

While the Safety Data Sheet (SDS) for BC11-38 indicates that the substance is not classified
as hazardous under the Globally Harmonized System (GHS) and has low reactivity ratings,
adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE)

As a matter of best practice for handling any chemical agent in a research environment, the
following PPE should be worn:

o Eye Protection: CSA-approved safety glasses or goggles.[3]
» Hand Protection: Standard laboratory nitrile or latex gloves.

» Body Protection: A standard laboratory coat.
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Handling and Experimental Protocol

a. Receiving and Storage:
Upon receipt, verify the container is intact and properly labeled.

Store the compound at +4°C for short-term storage or at -20°C under nitrogen for long-term
storage.[1]

. Preparation of Stock Solutions:

General: All weighing and solution preparation should be conducted in a well-ventilated area
or a chemical fume hood to minimize potential inhalation.

DMSO Stock Solution: BC11-38 is soluble in DMSO up to 100 mM. For a 10 mM stock
solution, for example, dissolve 3.04 mg of BC11-38 in 1 mL of DMSO. Use of an ultrasonic
bath may be necessary to ensure complete dissolution.[1]

Ethanol Stock Solution: The compound is soluble in ethanol up to 20 mM.

In Vivo Formulation: For animal studies, a working solution can be prepared by adding 10%
DMSO stock solution to 90% corn oil.[1][2] For example, to prepare 1 mL of working solution,
add 100 pL of a DMSO stock to 900 pL of corn oil and mix thoroughly.[2]

. General Use:
Avoid generating dust when handling the solid form.
Use properly calibrated equipment for all measurements.

Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Disposal Plan

» Waste Collection: Collect all waste materials containing BC11-38, including empty vials,
contaminated PPE, and unused solutions, in a designated and clearly labeled hazardous
waste container.
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» Disposal Method: Dispose of chemical waste in accordance with local, state, and federal
environmental regulations. Do not allow the product to enter sewers or ground water.

Safe Handling Workflow
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Diagram 1: Safe Handling Workflow for BC11-38

Click to download full resolution via product page

Caption: A workflow for the safe handling of BC11-38 from receipt to disposal.
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Emergency Response Plan

Although BC11-38 is not classified as a hazardous substance, it is crucial to be prepared for
accidental exposure.

o General Advice: In case of any doubt or if symptoms persist, seek medical advice.
 After Inhalation: Move the affected person to fresh air. Consult a doctor if complaints arise.

» After Skin Contact: Generally, the product does not irritate the skin. Wash the affected area
with soap and water.

o After Eye Contact: Rinse the opened eye for several minutes under running water.
o After Swallowing: If symptoms persist, consult a doctor.

o Spills: For small spills, pick up the material mechanically and place it in a suitable container
for disposal. Avoid creating dust. Prevent the substance from entering drains or waterways.

Emergency Response Logic
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Diagram 2: Emergency Response Plan for BC11-38
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Caption: A decision-making diagram for responding to an exposure event involving BC11-38.

Biological Activity and Signaling Pathway

BC11-38 is a potent and selective inhibitor of phosphodiesterase 11 (PDE11).[2] By inhibiting
PDE11, BC11-38 prevents the degradation of cyclic adenosine monophosphate (CAMP). The
resulting elevation in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA),
which in turn mediates the phosphorylation of Activating Transcription Factor 1 (ATF-1).[1][2] In
H295R human adenocarcinoma cells, this cascade ultimately increases cortisol production.[1]

[2]
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Diagram 3: BC11-38 Signaling Pathway
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Caption: The inhibitory effect of BC11-38 on PDE11 leads to increased cortisol production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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